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Compound of Interest

Compound Name: 5-Methylisoxazole-3-carbonitrile

Cat. No.: B1325030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Methylisoxazole-3-carbonitrile, a

heterocyclic organic compound of interest in medicinal chemistry and organic synthesis. This

document details its fundamental physicochemical properties and outlines a common synthetic

pathway.

Core Physicochemical Data
The essential quantitative data for 5-Methylisoxazole-3-carbonitrile are summarized in the

table below, providing a clear reference for researchers.
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Property Value Reference

Molecular Formula C₅H₄N₂O [1]

Molecular Weight 108.0981 g/mol [1]

CAS Number 57351-99-2

Appearance Liquid [1]

InChI
InChI=1S/C5H4N2O/c1-4-2-

5(3-6)7-8-4/h2H,1H3
[1]

InChI Key
JTPIMYCMWLOEDD-

UHFFFAOYSA-N
[1]

SMILES CC1=CC(=NO1)C#N

Synthetic Pathway and Experimental Protocol
The synthesis of 5-Methylisoxazole-3-carbonitrile can be achieved through a multi-step

process commencing from the corresponding carboxylic acid. This involves the formation of an

intermediate carboxamide, followed by dehydration to yield the target nitrile.

Experimental Protocol: Synthesis of 5-Methylisoxazole-
3-carbonitrile via Dehydration of 5-Methylisoxazole-3-
carboxamide
This protocol describes a plausible method for the synthesis of 5-Methylisoxazole-3-
carbonitrile, adapted from standard organic synthesis procedures for the conversion of amides

to nitriles.

Step 1: Synthesis of 5-Methylisoxazole-3-carbonyl chloride

To a solution of 5-methylisoxazole-3-carboxylic acid in an inert solvent such as

dichloromethane, add thionyl chloride (SOCl₂) and a catalytic amount of dimethylformamide

(DMF).
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Reflux the mixture for a specified duration until the reaction is complete, monitoring by a

suitable analytical technique (e.g., TLC).

Remove the excess thionyl chloride and solvent under reduced pressure to obtain the crude

5-methylisoxazole-3-carbonyl chloride.

Step 2: Synthesis of 5-Methylisoxazole-3-carboxamide

Dissolve the crude 5-methylisoxazole-3-carbonyl chloride in an appropriate solvent (e.g.,

dichloromethane).

Cool the solution in an ice bath and bubble ammonia gas through the solution or add a

solution of aqueous ammonia dropwise with vigorous stirring.

Continue stirring for a set period at room temperature.

Isolate the resulting 5-methylisoxazole-3-carboxamide by filtration or extraction, followed by

washing and drying.

Step 3: Dehydration of 5-Methylisoxazole-3-carboxamide to 5-Methylisoxazole-3-carbonitrile

In a round-bottom flask, combine 5-methylisxazole-3-carboxamide with a dehydrating agent

such as phosphorus oxychloride (POCl₃) or trifluoroacetic anhydride.

Heat the reaction mixture, with stirring, under reflux conditions for several hours. Monitor the

progress of the reaction by TLC or GC.

Upon completion, cool the mixture to room temperature and carefully quench the reaction by

pouring it over crushed ice.

Neutralize the mixture with a suitable base (e.g., sodium bicarbonate solution).

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield the crude 5-Methylisoxazole-3-carbonitrile.
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Purify the crude product by column chromatography or distillation to obtain the final

compound.

Visualizing the Synthesis Workflow
The following diagram illustrates the key stages in the synthesis of 5-Methylisoxazole-3-
carbonitrile from its carboxylic acid precursor.

5-Methylisoxazole-3-carboxylic Acid Amide Formation

1. SOCl2, DMF
2. NH3 5-Methylisoxazole-3-carboxamide DehydrationPOCl3 or TFAA, Heat 5-Methylisoxazole-3-carbonitrile Purification

(Chromatography/Distillation) Pure Product

Click to download full resolution via product page

Caption: Synthetic workflow for 5-Methylisoxazole-3-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Methylisoxazole-3-carbonitrile | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [A Technical Guide to 5-Methylisoxazole-3-carbonitrile:
Properties and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1325030#5-methylisoxazole-3-carbonitrile-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1325030?utm_src=pdf-body
https://www.benchchem.com/product/b1325030?utm_src=pdf-body
https://www.benchchem.com/product/b1325030?utm_src=pdf-body-img
https://www.benchchem.com/product/b1325030?utm_src=pdf-body
https://www.benchchem.com/product/b1325030?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/IN-DA003MW9/57351-99-2/5-methylisoxazole-3-carbonitrile/
https://www.benchchem.com/product/b1325030#5-methylisoxazole-3-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b1325030#5-methylisoxazole-3-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b1325030#5-methylisoxazole-3-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b1325030#5-methylisoxazole-3-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1325030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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